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Compound of Interest

Compound Name: Di-Boc-L-cystathionine

CAS No.: 64905-03-9

Cat. No.: B1390343

Get Quote

Executive Summary
The cystathionine bridge (

) represents a critical structural motif in peptidomimetic drug design. Unlike the reducible
disulfide bond (

), the cystathionine thioether linkage is chemically and metabolically stable, resistant to redox
fluctuations in the cytosolic environment, and immune to disulfide scrambling.

This guide details the synthesis of cystathionine-bridged peptides via the Bis-Alkylation

Strategy. In this approach, an inorganic sulfide source functions as a nucleophile, performing a

double displacement reaction on two electrophilic centers (halo-alanine and halo-homoalanine

precursors) embedded within the resin-bound peptide. This method offers superior

regioselectivity compared to biomimetic approaches and allows for the precise installation of

the bridge during the solid-phase assembly.
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Why Bis-Alkylation?
Traditional methods for forming thioether bridges often involve the alkylation of a cysteine thiol

with a halo-alkyl electrophile (e.g., bromoalanine). While effective, this "stepwise" approach

requires orthogonal protection of sulfur nucleophiles.

The Bis-Alkylation of Sulfide strategy simplifies this by using an external sulfur source (

) to "stitch" two electrophilic sites on the resin.

Mechanism: Double

displacement.

Stereochemical Inversion: The reaction proceeds with inversion of configuration at the

electrophilic carbons. Therefore, to obtain the natural L,L-cystathionine configuration, one

must start with D-configured electrophilic precursors (or convert L-Ser/L-Hse to halides with

retention, then invert with sulfide).

Atom Economy: Eliminates the need for multiple orthogonal thiol protecting groups (e.g., Trt,

Acm, pMeBzl).

Reaction Pathway Visualization
The following diagram illustrates the conversion of a linear bis-electrophile precursor into the

cyclic cystathionine peptide.
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Figure 1: Workflow for the on-resin synthesis of cystathionine bridges via bis-alkylation of an

external sulfide source.

Detailed Protocol
Reagents & Materials

Resin: Rink Amide or Wang resin (low loading, 0.2–0.4 mmol/g recommended to prevent

inter-chain aggregation).

Electrophile Precursors:

Site A (Alanine moiety): Fmoc-Ser(Trt)-OH (converted to

-chloroalanine).

Site B (Homocysteine moiety): Fmoc-Hse(Trt)-OH (Homoserine, converted to

-bromohomoalanine) or commercially available

-halo-amino acids.

Sulfide Source: Sodium Sulfide nonahydrate (

) OR Bis(trimethylsilyl)sulfide (

) with Tetrabutylammonium fluoride (TBAF).

Solvents: Anhydrous DMF, DCM.

Step-by-Step Methodology
Phase 1: Sequence Assembly & Electrophile Installation
Note: The most robust method involves converting Serine/Homoserine residues to halides on-

resin.

Peptide Assembly: Synthesize the linear peptide sequence using standard Fmoc/tBu SPPS

protocols.

At the position of the Cystathionine C-terminal end (Hcy): Incorporate Fmoc-Hse(Trt)-OH.
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At the position of the Cystathionine N-terminal end (Ala): Incorporate Fmoc-Ser(Trt)-OH.

Selective Deprotection: If the Ser/Hse side chains are Trt-protected, remove Trt using dilute

TFA (1% in DCM) without cleaving the peptide from the resin (if using acid-stable linkage) or

use orthogonal protection (e.g., Alloc/Allyl) if the resin is acid-sensitive.

Alternative: Use Fmoc-D-Dap-OH (Diaminopropionic acid) and convert to halide via

diazonium salt, but Serine activation is standard.

Chlorination/Bromination (Activation):

Wash resin with anhydrous DCM (3x).

Treat resin with

(Thionyl Chloride) (10 eq) and Pyridine (20 eq) in DCM for 2 hours.

Result: Conversion of Ser

-Chloro-Ala and Hse

-Chloro-HomoAla.

Stereochemistry Note: This step typically proceeds with retention or inversion depending

on the mechanism (internal return vs pyridine displacement). Verify configuration. For strict

L-cystathionine, starting with D-Ser/D-Hse and inverting during the sulfide step is a

common strategy.

Phase 2: Macrocyclization via Bis-Alkylation
Swelling: Swell the chlorinated resin in DMF for 30 minutes.

Preparation of Sulfide Solution:

Method A (Aqueous/Organic):[1] Dissolve

(5 eq) in a minimum amount of water, then dilute with DMF (ratio 1:9).

Method B (Anhydrous - Recommended): Dissolve Bis(trimethylsilyl)sulfide ((
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), 2 eq) in anhydrous DMF. Add TBAF (1M in THF, 2.2 eq) immediately before addition to
the resin. This generates anhydrous

in situ.

Reaction:

Add the sulfide solution to the resin.

Agitate gently at Room Temperature for 4–12 hours.

Monitoring: The reaction is difficult to monitor by UV. Use a micro-cleavage test (step 4)

and analyze by LC-MS.

Washing: Filter and wash resin extensively: DMF (5x), Water (5x) (to remove salts), DMF

(5x), DCM (5x).

Phase 3: Cleavage & Isolation
Global Deprotection: Treat resin with TFA/TIS/H2O (95:2.5:2.[2]5) for 2–3 hours.

Precipitation: Precipitate filtrate in cold diethyl ether.

Purification: Purify via RP-HPLC.

Validation: The mass shift from the linear bis-chloro precursor to the cyclic thioether is -70

Da (Loss of 2 x Cl [-71] + Addition of S [+32] = -39 Da net change vs dichloro; vs Ser/Hse

starting material, it is loss of 2xOH and gain of S).

Mass Check: Cystathionine bridge mass is equivalent to Cys + Hcy - 2H.

Technical Analysis & Troubleshooting
Data Comparison: Stability Profiles
The following table highlights the stability advantages of the Cystathionine bridge synthesized

via this protocol compared to standard disulfide bridges.
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Feature
Disulfide Bridge (

)

Cystathionine Bridge (

)

Bond Energy ~60 kcal/mol ~85 kcal/mol (C-S bond)

Reducibility
Highly susceptible (DTT,

Glutathione)

Non-reducible (Stable in

cytosol)

Serum Stability 2-4 hours 24 hours

Synthesis Yield High (Oxidation is fast)
Moderate (Cyclization is rate-

limiting)

Conformation Flexible Rigid/Defined

Critical Control Points
Intra- vs. Inter-molecular Reaction: High resin loading favors inter-molecular crosslinking

(dimerization). Always use low loading resin (<0.3 mmol/g) to favor the intra-molecular bis-

alkylation (cyclization).

Elimination Side Reactions: The

-chloroalanine intermediate is prone to

-elimination to form Dehydroalanine (Dha). Avoid strong bases during the cyclization. The
use of

is milder than

.

Ring Size: Cystathionine forms a specific ring size. If the peptide loop is too small (<3

residues between bridgeheads), ring strain may prevent bis-alkylation, leading to mono-

alkylation or elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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